3-Amino-2-methyl-1-(3-methylthiophen-2-yl)propan-1-ol

• Molecular Formula: C9H15NOS
• Molecular Weight: 185.29 g/mol
• IUPAC Name: 3-amino-2-methyl-1-(3-methylthiophen-2-yl)propan-1-ol
• InChI: InChI=1S/C9H15NOS/c1-6-3-4-12-9(6)8(11)7(2)5-10/h3-4,7-8,11H,5,10H2,1-2H3
• InChI Key: SHQIHKYMHLRQFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(C(C)CN)O

Description

3-Amino-2-methyl-1-(3-methylthiophen-2-yl)propan-1-ol is a chemical compound with the molecular formula C9H15NOS It is a derivative of thiophene, a sulfur-containing heterocycle, and features both amino and hydroxyl functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-methyl-1-(3-methylthiophen-2-yl)propan-1-ol can be achieved through several methods:

Acetylthiophene Method: This involves the reaction of acetylthiophene with formaldehyde and methylamine, followed by asymmetric reduction to yield the target compound.

Thiophene Method: Starting from thiophene, the compound can be synthesized through a series of bromination, reduction, and Mannich reactions.

Thiophenecarboxaldehyde Method: This method involves the condensation of thiophenecarboxaldehyde with methylamine and formaldehyde, followed by reduction.

Industrial Production Methods

Industrial production of this compound typically involves the acetylthiophene method due to its higher yield and shorter reaction steps. The use of metal catalysts or enzymes in asymmetric reduction is common to achieve the desired stereochemistry .

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-methyl-1-(3-methylthiophen-2-yl)propan-1-ol undergoes various types of chemical reactions:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide or potassium permanganate.

Reduction: The compound can be reduced to its corresponding amine using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different substituents.

Common Reagents and Conditions

Oxidation: Chromium trioxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products

Oxidation: 3-Amino-2-methyl-1-(3-methylthiophen-2-yl)propan-1-one.

Reduction: 3-Amino-2-methyl-1-(3-methylthiophen-2-yl)propanamine.

Substitution: Various N-substituted derivatives.

Scientific Research Applications

3-Amino-2-methyl-1-(3-methylthiophen-2-yl)propan-1-ol has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological disorders.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Material Science: It is used in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 3-Amino-2-methyl-1-(3-methylthiophen-2-yl)propan-1-ol involves its interaction with specific molecular targets:

Molecular Targets: It interacts with enzymes and receptors in the central nervous system, modulating neurotransmitter levels.

Pathways Involved: The compound affects pathways related to serotonin and norepinephrine reuptake, making it useful in the treatment of depression and anxiety.

Comparison with Similar Compounds

Similar Compounds

• 3-Amino-3-(3-methylthiophen-2-yl)propan-1-ol
• 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol

Uniqueness

3-Amino-2-methyl-1-(3-methylthiophen-2-yl)propan-1-ol is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of amino and hydroxyl groups, along with the thiophene ring, makes it a versatile intermediate in organic synthesis and medicinal chemistry .